Cas no 1806338-43-1 (1-(3-Bromo-4-(fluoromethyl)phenyl)propan-1-one)

• Product Name: 1-(3-Bromo-4-(fluoromethyl)phenyl)propan-1-one
• CAS No: 1806338-43-1
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 4975586
• Update Time: 2025-10-23

1-(3-Bromo-4-(fluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-(fluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFO/c1-2-10(13)7-3-4-8(6-12)9(11)5-7/h3-5H,2,6H2,1H3
• InChI Key： SFBHSBOMBTVALS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CF)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-4-(fluoromethyl)phenyl)propan-1-one

1-(3-Bromo-4-(Fluoromethyl)Phenyl)Propan-1-One: A Comprehensive Overview

1-(3-Bromo-4-(Fluoromethyl)Phenyl)Propan-1-One (CAS No. 1806338-43-1) is a complex organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound, characterized by its unique structure, has been the subject of numerous studies aimed at understanding its properties, synthesis, and potential applications.

The molecular structure of 1-(3-Bromo-4-(Fluoromethyl)Phenyl)Propan-1-One is notable for its aromatic ring system, which includes a bromine atom at the 3-position and a fluoromethyl group at the 4-position. The presence of these substituents significantly influences the compound's electronic properties and reactivity. Recent research has highlighted the importance of such halogenated aromatic compounds in various chemical reactions, particularly in electrophilic substitution and nucleophilic aromatic substitution processes.

One of the key areas of study surrounding this compound is its synthesis. Traditional methods often involve multi-step processes, including Friedel-Crafts acylation and subsequent halogenation. However, recent advancements have introduced more efficient synthetic pathways, leveraging modern catalytic techniques and green chemistry principles. These innovations not only enhance the yield but also reduce the environmental footprint of production processes.

The electronic properties of 1-(3-Bromo-4-(Fluoromethyl)Phenyl)Propan-1-One make it a valuable component in the development of advanced materials. For instance, its ability to act as an electron-deficient aromatic system has been exploited in the creation of novel coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical research. The bromine and fluoromethyl groups are known to influence bioavailability and pharmacokinetics, making this compound a candidate for drug design studies. Recent computational studies have provided insights into its interactions with biological systems, paving the way for further exploration in medicinal chemistry.

The environmental impact of 1-(3-Bromo-4-(Fluoromethyl)Phenyl)Propan-1-One is another critical area of research. Studies have focused on its degradation pathways under various environmental conditions, as well as its potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring the safe handling and disposal of this compound in industrial settings.

From a commercial perspective, CAS No. 1806338-43-1 is increasingly being recognized as a versatile building block in organic synthesis. Its availability through reliable suppliers has facilitated its use in both academic and industrial research settings. The compound's compatibility with a wide range of reaction conditions makes it a valuable tool for chemists working on diverse projects.

In conclusion, 1-(3-Bromo-4-(Fluoromethyl)Phenyl)Propan-1-One (CAS No. 1806338-43-1) stands out as a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with ongoing advancements in synthesis and application development, positions it as a key player in future innovations within chemistry and related fields.